Cas no 499193-83-8 (6-Heptenoic acid, 3-amino-, ethyl ester)

6-Heptenoic acid, 3-amino-, ethyl ester structure
499193-83-8 structure
Product Name:6-Heptenoic acid, 3-amino-, ethyl ester
CAS No:499193-83-8
MF:C9H17NO2
MW:171.23678278923
CID:1552591
Update Time:2024-08-24

6-Heptenoic acid, 3-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Heptenoic acid, 3-amino-, ethyl ester
    • Inchi: 1S/C9H17NO2/c1-3-5-6-8(10)7-9(11)12-4-2/h3,8H,1,4-7,10H2,2H3
    • InChI Key: ZMCGGRWFHJHQBV-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(N)CCC=C

Computed Properties

  • Exact Mass: 171.12601

Experimental Properties

  • Density: 0.952±0.06 g/cm3(Predicted)
  • Boiling Point: 242.1±33.0 °C(Predicted)
  • PSA: 52.32
  • pka: 9.57±0.35(Predicted)
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